Cas no 1189718-15-7 ((±)-1-Hexadecanoyl-3-chloropropane-d5-diol)

• Product Name: (±)-1-Hexadecanoyl-3-chloropropane-d5-diol
• CAS No: 1189718-15-7
• Molecular Formula: C₁₉H₃₂D₅ClO₃
• Molecular Weight: 353.98
• CID: 4759812

(±)-1-Hexadecanoyl-3-chloropropane-d5-diol Properties

Names and Identifiers

• 3-CHLORO-1,2-PROPANEDIOL-1,1,2,3,3-D5 1-PALMITATE STANDARD
• (±)-1-Hexadecanoyl-3-chloropropane-d5-diol

• InChIKey： CHBIHFLJUKBYRJ-XBHHEOLKSA-N
• Inchi： 1S/C19H37ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,21H,2-17H2,1H3/i16D2,17D2,18D
• SMILES： C(OC(=O)CCCCCCCCCCCCCCC)([2H])([2H])C([2H])(O)C(Cl)([2H])[2H]

Computed Properties

• Exact Mass: 353.275
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 353.275
• Heavy Atom Count: 23
• Complexity: 259
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 46.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters